Cas no 93780-03-1 ((S)-2-BENZYLPENT-4-ENOIC ACID)

(S)-2-BENZYLPENT-4-ENOIC ACID structure
Product name:(S)-2-BENZYLPENT-4-ENOIC ACID
(S)-2-BENZYLPENT-4-ENOIC ACID Chemical and Physical Properties
Names and Identifiers
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- (S)-2-BENZYLPENT-4-ENOIC ACID
- DTXSID401269279
- SCHEMBL9007628
- 93780-03-1
- (I+/-S)-I+/--2-Propen-1-ylbenzenepropanoic acid
- (alphaS)-alpha-2-Propen-1-ylbenzenepropanoic acid
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- Inchi: InChI=1S/C12H14O2/c1-2-6-11(12(13)14)9-10-7-4-3-5-8-10/h2-5,7-8,11H,1,6,9H2,(H,13,14)/t11-/m0/s1
- InChI Key: VDJGCNARLOCVIY-NSHDSACASA-N
- SMILES: C=CCC(CC1=CC=CC=C1)C(=O)O
Computed Properties
- Exact Mass: 190.099379685g/mol
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 2.8
(S)-2-BENZYLPENT-4-ENOIC ACID Related Literature
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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C. H. Tu,E. M. Woo,G. Lugito RSC Adv., 2017,7, 47614-47618
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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